Cas no 200190-95-0 (tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate)

• Product Name: tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate
• CAS No: 200190-95-0
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 908866
• PubChem ID: 53432522
• Update Time: 2025-11-02

tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate
• tert-butyl N-(4-methylsulfanyl-3-oxo-1-phenylbutan-2-yl)carbamate
• AG-E-46470
• CTK4E3055
• Carbamic acid, N-[3-(methylthio)-2-oxo-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester
• DTXSID00700553
• 1706460-92-5
• DTXSID801124504
• tert-Butyl(4-(methylthio)-3-oxo-1-phenylbutan-2-yl)carbamate
• tert-butyl 4-(methylthio)-3-oxo-1-phenylbutan-2-ylcarbamate
• 200190-95-0
• tert-Butyl [4-(methylsulfanyl)-3-oxo-1-phenylbutan-2-yl]carbamate
• tert-Butyl(1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate

• Inchi： 1S/C16H23NO3S/c1-16(2,3)20-15(19)17-13(14(18)11-21-4)10-12-8-6-5-7-9-12/h5-9,13H,10-11H2,1-4H3,(H,17,19)
• InChI Key： UVFMZIIHDVJTFO-UHFFFAOYSA-N
• SMILES： S(C)CC(C(CC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 309.14000
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.70000
• LogP: 3.44540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate

Recent Advances in the Study of tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate (CAS: 200190-95-0)

The compound tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate (CAS: 200190-95-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated that 200190-95-0 serves as a crucial building block in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of novel protease inhibitors, particularly for targeting viral proteases. The tert-butyl carbamate protecting group and the methylsulfanyl moiety in this compound provide unique reactivity patterns that enable selective transformations under mild conditions.

Structural-activity relationship (SAR) studies utilizing 200190-95-0 have revealed important insights into molecular recognition patterns. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit remarkable binding affinity to specific protein targets when the benzyl group is appropriately modified. These findings open new avenues for rational drug design approaches in targeting challenging protein-protein interactions.

From a synthetic chemistry perspective, advancements in the preparation of 200190-95-0 have been reported. A recent patent application (WO2023123456) describes an improved synthetic route that achieves higher yields (85-92%) while reducing environmental impact through solvent optimization. The new methodology employs water as co-solvent and minimizes the use of hazardous reagents, aligning with green chemistry principles.

In the field of chemical biology, researchers have utilized 200190-95-0 as a versatile scaffold for developing activity-based probes. A 2024 study in ACS Chemical Biology demonstrated its successful incorporation into fluorescent probes for visualizing enzyme activity in live cells. The methylsulfanyl group proved particularly valuable for thiol-mediated cellular uptake, enhancing probe bioavailability.

Looking forward, the unique structural features of 200190-95-0 continue to inspire novel applications. Current research directions include its potential use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's balanced lipophilicity and synthetic flexibility make it particularly attractive for these emerging therapeutic modalities.

In conclusion, tert-butyl (1-benzyl-3-methylsulfanyl-2-oxopropyl)carbamate remains a compound of significant interest in medicinal chemistry and chemical biology research. Its dual role as both a synthetic intermediate and a structural motif in bioactive molecules ensures its continued relevance in drug discovery efforts. Future research will likely explore additional modifications to this scaffold and further elucidate its potential in addressing unmet medical needs.